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Compound of Interest

Compound Name: Cobalt;titanium

Cat. No.: B14726215

Technical Support Center: Ti-4 wt.% Co Alloy
Annealing

This technical support guide provides researchers, scientists, and drug development
professionals with detailed information on the effects of annealing temperature on the
microstructure of Ti-4 wt.% Co alloy.

Frequently Asked Questions (FAQSs)

Q1: What is the primary effect of increasing the annealing temperature on the microstructure of
Ti-4 wt.% Co alloy?

Al: Increasing the annealing temperature below the eutectoid transformation temperature
(approximately 685°C) primarily increases the amount of cobalt dissolved in the alpha-titanium
(a-Ti) solid solution.[1] This is a key factor influencing the subsequent phase transformations
and mechanical properties of the alloy.

Q2: What phases are expected in the Ti-4 wt.% Co alloy after annealing at temperatures below
the eutectoid temperature?

A2: After annealing at temperatures of 400°C, 500°C, and 600°C, the microstructure is
expected to consist of a mixture of the a-Ti phase with varying concentrations of dissolved
cobalt and Ti2Co intermetallic precipitates.[1]
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Q3: How does the annealing temperature influence the microstructure observed in SEM and
TEM?

A3: While detailed quantitative data on grain size evolution with annealing temperature is not
readily available for this specific alloy without subsequent deformation, SEM and TEM analyses
of samples annealed at 400°C, 500°C, and 600°C reveal the presence of the constituent
phases. For instance, after annealing at 400°C, the microstructure consists of a-Ti and Ti2Co
precipitates.[2]

Q4: Will annealing at these temperatures cause significant grain growth?

A4: For titanium alloys in general, annealing can lead to recrystallization and grain growth,
particularly at higher temperatures.[3] However, for the Ti-4 wt.% Co alloy annealed at 400-
600°C, the primary documented effect is the change in cobalt solubility in the a-phase rather
than dramatic grain growth.

Q5: What is the eutectoid transformation temperature for the Ti-4 wt.% Co alloy?

A5: The eutectoid transformation (3 — a + Ti2Co) in the Ti-Co system occurs at 685°C.[1]
Annealing below this temperature ensures the presence of the a-phase.
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Issue

Possible Cause

Recommended Action

Unexpected phases present in
the microstructure after
annealing (e.g., retained [3-

phase).

1. The annealing temperature
may have exceeded the
eutectoid temperature of
685°C. 2. Inaccurate furnace

temperature control.

1. Verify the eutectoid
temperature from the Ti-Co
phase diagram. 2. Calibrate
the annealing furnace to
ensure accurate temperature

control.

Inconsistent mechanical
properties across different
batches annealed at the same

temperature.

1. Variations in the initial
microstructure of the as-cast or
wrought alloy. 2. Inconsistent
annealing times or cooling

rates.

1. Ensure a consistent and
homogenous starting
microstructure for all samples.
2. Strictly control the annealing
time and cooling procedure for
all batches. Quenching in cold
water is a common practice to
preserve the high-temperature

microstructure.[1]

Difficulty in identifying Ti2Co

precipitates using microscopy.

1. The precipitates may be
very fine and require high-
resolution imaging techniques.
2. Insufficient etching or

improper sample preparation.

1. Utilize Transmission
Electron Microscopy (TEM) for
higher magnification and
resolution to observe fine
precipitates.[2] 2. Optimize the
etching procedure for Ti-Co
alloys. A common etchant for
titanium alloys is Kroll's

reagent.

Data Presentation

Table 1: Qualitative Effect of Annealing Temperature on the Microstructure of Ti-4 wt.% Co Alloy
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Annealing Temperature Primary Microstructural

Expected Phases
(°C) Change
400 Lower dissolution of Co in o-Ti a-Ti + Ti=Co

Increased dissolution of Co in o
500 Ti a-Ti + Ti2Co
o-Ti

600 Higher dissolution of Co in a-Ti  a-Ti + Ti2Co

Note: This table is based on the qualitative findings that the amount of Co dissolved in a-Ti

increases with the annealing temperature below the eutectoid point.[1]

Experimental Protocols
Sample Preparation

Alloy Preparation: The Ti-4 wt.% Co alloy is typically prepared by arc melting high-purity
titanium and cobalt in an argon atmosphere. The ingot should be remelted multiple times to
ensure homogeneity.

Sample Sectioning: The ingot is then sectioned into samples of the desired dimensions for
annealing using a low-speed diamond saw or wire electrical discharge machining (EDM) to
minimize deformation.

Annealing Heat Treatment

Encapsulation: Seal the Ti-4 wt.% Co alloy samples in quartz ampoules under a low-
pressure argon atmosphere to prevent oxidation during annealing.

Heating: Place the encapsulated samples in a programmable furnace. Heat the samples to
the desired annealing temperature (e.g., 400°C, 500°C, or 600°C) at a controlled rate.

Soaking: Hold the samples at the annealing temperature for a sufficient duration to allow the
microstructure to reach a near-equilibrium state. The required time can be extensive; for
example, durations of over 2000 hours have been used to achieve equilibrium.[1]

Quenching: After the soaking period, rapidly cool the ampoules by quenching them in cold
water to preserve the high-temperature microstructure.[1]
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Microstructural Characterization

» Metallographic Preparation:
o Mount the annealed samples in a conductive resin.

o Grind the samples using successively finer silicon carbide papers (e.g., 240, 400, 600,
800, 1200, and 2400 grit).

o Polish the samples using a diamond suspension (e.g., 6 um, 3 um, and 1 um) to achieve a
mirror-like surface finish.

» Etching: Etch the polished samples to reveal the microstructure. A commonly used etchant
for titanium alloys is Kroll's reagent (a mixture of nitric acid, hydrofluoric acid, and water).

e Microscopy:

o Scanning Electron Microscopy (SEM): Examine the etched samples using an SEM to
observe the overall microstructure, including the distribution of phases.

o Transmission Electron Microscopy (TEM): For detailed analysis of the phases and
precipitates, prepare thin foils from the annealed samples and observe them using a TEM.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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